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Compound of Interest

Compound Name: Oxamicetin

Cat. No.: B1221501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

characteristics of Oxamicetin, a nucleoside antibiotic. The information presented herein is

compiled from available scientific literature and is intended to serve as a valuable resource for

researchers and professionals involved in drug discovery and development.

Introduction
Oxamicetin is a nucleoside antibiotic produced by the bacterium Arthrobacter oxamicetus.

Structurally, it is closely related to Amicetin, another member of the nucleoside antibiotic family.

Understanding the physicochemical properties of Oxamicetin is fundamental for its

development as a potential therapeutic agent, influencing aspects such as formulation, delivery,

and bioavailability.

Core Physicochemical Properties
A summary of the core physicochemical properties of Oxamicetin is presented in Table 1. It is

important to note that while the molecular formula has been determined, some specific

experimental data, such as a precise melting point, remain elusive in the readily available

literature.

Table 1: Summary of Core Physicochemical Properties of Oxamicetin
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Property Value Source

Molecular Formula C₂₉H₄₂N₆O₁₀ [1][2][3]

Molecular Weight 634.68 g/mol
Calculated from Molecular

Formula

Appearance

Basic antibiotic, hydrochloride

salt crystallizes as colorless

needles.

[4]

Melting Point Not available in cited literature.

Solubility Profile
The solubility of a compound is a critical determinant of its biological activity and formulation

possibilities. While specific quantitative solubility data for Oxamicetin in various solvents is not

explicitly detailed in the available literature, the solubility of a closely related compound, AM-

2282, provides valuable insight into its likely behavior[5].

Table 2: Qualitative Solubility of a Structurally Related Compound (AM-2282)

Solvent Solubility

Dimethyl sulfoxide (DMSO) Soluble

Dimethylformamide (DMF) Soluble

Chloroform Sparingly soluble

Ethyl acetate Sparingly soluble

n-Butyl acetate Sparingly soluble

Methanol Sparingly soluble

Petroleum ether Insoluble

n-Hexane Insoluble

Water Insoluble
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Note: This data is for the related compound AM-2282 and should be considered indicative for

Oxamicetin.[5]

Spectroscopic Characteristics
Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV absorption spectrum of Oxamicetin exhibits a characteristic peak at 305 nm. This

peak shows a bathochromic shift in both acidic and alkaline conditions, moving to 316 nm and

322 nm, respectively. This pH-dependent shift is a key characteristic for its identification and

quantification[5].

Table 3: UV-Vis Absorption Maxima of Oxamicetin

Condition λmax (nm)

Neutral 305

Acidic 316

Alkaline 322

Source:[5]

For comparative purposes, the UV absorption spectrum of the related compound AM-2282 in

methanol shows multiple absorption maxima, as detailed in Table 4.

Table 4: UV-Vis Absorption Maxima of a Structurally Related Compound (AM-2282) in Methanol
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λmax (nm) Note

243

267 Shoulder

292

322 Shoulder

335

356

372

Source:[5]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Oxamicetin are not fully available in the reviewed literature. However, standard methodologies

for determining these characteristics are well-established in the field of medicinal chemistry. A

generalized workflow for such a characterization is presented below.
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General Workflow for Physicochemical Characterization of an Antibiotic

Isolation & Purification

Structural Elucidation Physicochemical Property Determination

Fermentation of Arthrobacter oxamicetus

Solvent Extraction

Chromatographic Purification
(e.g., HPLC)

Mass Spectrometry (MS)
- Determine Molecular Weight

Melting Point Determination Solubility Assays in Various Solvents UV-Vis Spectroscopy
Stability Studies

(pH, Temperature, Light)

Nuclear Magnetic Resonance (NMR)
- Determine Chemical Structure

Click to download full resolution via product page

Caption: Generalized workflow for the isolation, purification, and physicochemical

characterization of a natural product antibiotic like Oxamicetin.

Chemical Structure
The chemical structure of Oxamicetin is fundamental to its physicochemical properties and

biological activity. Below is a graphical representation of the Oxamicetin molecule.
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Chemical Structure of Oxamicetin (Conceptual)
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Click to download full resolution via product page

Caption: Conceptual diagram of the chemical structure of Oxamicetin, highlighting its key

functional components.

Signaling Pathways and Experimental Workflows
At present, there is limited information in the public domain regarding the specific signaling

pathways affected by Oxamicetin or detailed, complex experimental workflows for its synthesis

or analysis. As research progresses, this section can be expanded to include such diagrams.

Conclusion
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Oxamicetin is a nucleoside antibiotic with a defined molecular formula of C₂₉H₄₂N₆O₁₀. While

some of its physicochemical properties have been characterized, including its UV-Vis

absorption profile, a complete dataset, particularly regarding its melting point and quantitative

solubility, remains to be fully elucidated in widely accessible literature. The information provided

in this guide, including data from the closely related compound AM-2282, offers a solid

foundation for further research and development of this potentially valuable antibiotic. Future

work should focus on obtaining the pure compound to perform a comprehensive suite of

physicochemical analyses under standardized conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/product/b1221501?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/277473976_Purification_and_identification_of_secondary_metabolites_from_marine_derived_Streptomyces_rochei_6CM016_and_their_antimicrobial_activities
https://www.researchgate.net/publication/246233701_337_Incidence_de_la_mise_en_place_des_protocoles_therapeutiques_des_endophtalmies_sur_l'utilisation_et_le_budget_des_antibiotiques_au_CHNO_des_Quinze-Vingts
https://www.researchgate.net/publication/279729363_Cytosine-type_nucleosides_from_marine-derived_Streptomyces_rochei_06CM016
https://www.researchgate.net/publication/244732096_Total_Synthesis_of_Cytosaminomycin_C
https://patents.google.com/patent/US4107297A/en
https://www.benchchem.com/product/b1221501#physicochemical-characteristics-of-oxamicetin
https://www.benchchem.com/product/b1221501#physicochemical-characteristics-of-oxamicetin
https://www.benchchem.com/product/b1221501#physicochemical-characteristics-of-oxamicetin
https://www.benchchem.com/product/b1221501#physicochemical-characteristics-of-oxamicetin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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